Cas no 1806007-24-8 (2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806007-24-8
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4857455
• Update Time: 2025-06-11

2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H9F2N3O2/c9-6(10)4-1-3(2-11)5(8(14)15)13-7(4)12/h1,6H,2,11H2,(H2,12,13)(H,14,15)
• InChI Key： UUYXTFZWTATOCS-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(C(=O)O)C(CN)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2.4
• Topological Polar Surface Area: 102

Additional information on 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806007-24-8): A Comprehensive Overview

2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806007-24-8) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and organic synthesis. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents and as a building block in the synthesis of complex molecules.

The molecular structure of 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid is noteworthy for its combination of functional groups, including an amino group, an aminomethyl group, and a difluoromethyl group. These functionalities contribute to the compound's reactivity and versatility, making it an attractive candidate for a wide range of chemical transformations and biological studies.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties, such as enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the difluoromethyl group in 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid is particularly significant in this context. Research has shown that fluorinated compounds can exhibit improved binding affinities to target proteins and enhanced resistance to enzymatic degradation, which are crucial factors in the design of effective drugs.

One of the key applications of 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid is in the development of novel inhibitors for various biological targets. For instance, studies have explored its potential as an inhibitor of kinases, enzymes that play critical roles in cellular signaling pathways. Kinase inhibitors are a class of drugs with broad therapeutic applications, including the treatment of cancer, inflammatory diseases, and autoimmune disorders. The ability to modulate kinase activity through the use of compounds like 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid could lead to the discovery of more effective and selective therapeutic agents.

Beyond its potential as a kinase inhibitor, 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid has also been investigated for its antimicrobial properties. Fluorinated compounds have been shown to possess potent antimicrobial activity against a variety of pathogens, including bacteria and fungi. The unique combination of functional groups in this compound may enhance its ability to disrupt microbial cell walls or inhibit essential metabolic pathways, making it a promising candidate for the development of new antimicrobial agents.

In addition to its direct applications in drug discovery, 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid serves as a valuable intermediate in organic synthesis. Its reactivity and functional group diversity allow it to be used as a building block in the construction of more complex molecules with diverse biological activities. For example, it can be readily modified through various chemical reactions to introduce additional functional groups or alter existing ones, thereby expanding its utility in synthetic chemistry.

The synthesis of 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid has been reported using several methods. One common approach involves the reaction of 3-difluoromethylpyridine with appropriate amino derivatives followed by carboxylation steps. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical considerations for both academic research and industrial applications.

In conclusion, 2-Amino-5-(aminomethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806007-24-8) is a multifaceted compound with significant potential in various areas of research and development. Its unique structural features and functional groups make it an attractive candidate for the development of novel therapeutic agents and as a versatile intermediate in organic synthesis. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in the field of medicinal chemistry.